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Compound of Interest

Compound Name: Paromomycin

Cat. No.: B1678474

Essential Safety and Handling Guide for
Paromomycin

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with Paromomycin. Adherence to
these procedures is vital for ensuring a safe laboratory environment and minimizing exposure
risks.

Hazard Summary and Personal Protective Equipment
(PPE)

Paromomycin presents several health hazards that necessitate the use of appropriate
personal protective equipment. It can be harmful if swallowed, toxic upon skin contact or
inhalation, and may cause skin, eye, and respiratory irritation.[1][2] Furthermore, it is suspected
of damaging fertility or the unborn child and may be toxic to the kidneys, liver, and heart with
repeated or prolonged exposure.[1][3]

The following table summarizes the recommended PPE for handling Paromomycin.
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Protection Type

Required PPE

Specifications and Use
Cases

Respiratory

Dust respirator / Air-purifying

respirator

Use when handling powdered
Paromomycin to prevent
inhalation of dust particles.[4]
Ensure a proper fit and use an
approved/certified respirator.
For firefighting or major spills,
a self-contained breathing

apparatus may be necessary.

Hand

Chemical-resistant gloves

Use nitrile, neoprene, P.V.C.,
or rubber gloves. Double
gloving is recommended for
enhanced protection. Always
wear gloves on clean hands
and wash hands thoroughly

after removal.

Eye

Safety glasses with side

shields or chemical goggles

Essential for protecting eyes
from dust and splashes. A full-
face shield can provide
supplementary protection but
should not be used as the
primary eye protection. An
eyewash station must be

readily accessible.

Body

Laboratory coat / Impervious

clothing

A standard lab coat is suitable
for handling small quantities
(up to 500 grams). For larger
quantities or manufacturing
operations, disposable
coveralls with low permeability

are recommended.

Footwear

Closed-toe shoes / Protective

shoe covers

Closed-toe shoes are a
minimum requirement in a

laboratory setting. Protective
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shoe covers are recommended
when handling larger

quantities.

Operational Plan: From Receipt to Disposal

A systematic approach to handling Paromomycin is crucial for minimizing risks. The following
workflow outlines the key steps for safe handling.
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Paromomycin Handling and Safety Workflow

Receiving and Storage Emergency Procedures

Receive Shipment

Personal Exposure

Visually Check

Eye: Flush for 15 min
Minor: Use Spill Kit Skin: Wash with Soap & Water

Major: Evacuate & Alert Inhalation: Move to Fresh Air

Ingestion: Seek Medical Help

Inspect Container for Damage

f Intact

Store in a Cool, Dry, Well-Ventilated Area

Handling|and Use

Don Appropriate PPE

Weigh in a Ventilated Enclosure

Prepare Solutions in a Fume Hood

Cleanup and Disposal

Decontaminate Work Surfaces

'

Doff PPE Correctly

'

Dispose of Waste per Guidelines

Click to download full resolution via product page

Caption: Workflow for the safe handling of Paromomycin.
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Step-by-Step Handling Procedures

e Receiving and Storage:
o Upon receipt, inspect the container for any signs of damage or leakage.

o Store Paromomyecin in a tightly sealed container in a cool, well-ventilated, and dry area,
away from direct sunlight and sources of ignition.

e Preparation and Handling:

o Always handle Paromomycin in a well-ventilated area, such as a chemical fume hood, to
minimize inhalation exposure.

o Avoid the formation of dust during handling.

o Before handling, ensure you are wearing the appropriate PPE as outlined in the table
above.

o Do not eat, drink, or smoke in areas where Paromomycin is handled.
» Weighing and Solution Preparation:
o When weighing the powdered form, use a balance inside a ventilated enclosure.

o For solution preparation, add the powder to the solvent in a fume hood to prevent aerosol
generation.

Emergency Procedures

Immediate and appropriate action is critical in the event of exposure or a spill.
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Emergency Type Immediate Action

Move the affected individual to fresh air

immediately. If breathing is difficult, administer
Inhalation oxygen. If breathing has stopped, provide

artificial respiration. Seek immediate medical

attention.

Immediately remove contaminated clothing.
i Wash the affected skin area thoroughly with
Skin Contact ]
soap and plenty of water. Seek medical

attention if irritation develops or persists.

Immediately flush the eyes with large amounts
of water for at least 15 minutes, holding the

Eye Contact eyelids open. Remove contact lenses if present
and easy to do. Seek immediate medical

attention.

Rinse the mouth with water. Do NOT induce
) vomiting. Never give anything by mouth to an
Ingestion , . . .
unconscious person. Seek immediate medical

attention.

Minor Spills: Evacuate non-essential personnel.
Wearing appropriate PPE, cover the spill with an
absorbent material. Use dry clean-up methods
and avoid generating dust. Dampening the spill
Spills with water can help prevent dust from becoming
airborne. Collect the material into a suitable
container for disposal. Major Spills: Evacuate
the area immediately and alert emergency
personnel. Only trained personnel should

handle the cleanup.

Disposal Plan

Proper disposal of Paromomycin and associated waste is essential to prevent environmental
contamination and potential harm to others.
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e Unused or Expired Paromomycin:

o

The preferred method of disposal is through a registered drug take-back program.

[¢]

If a take-back program is not accessible, mix the Paromomycin with an undesirable
substance like coffee grounds, dirt, or cat litter. Do not crush tablets or capsules.

[¢]

Place the mixture in a sealed plastic bag and dispose of it in the household trash.

[¢]

Do not flush Paromomycin down the toilet unless specifically instructed to do so by the
product labeling, as this can harm aquatic life.

e Contaminated Materials:

o Dispose of all contaminated PPE (gloves, lab coats, etc.) and cleaning materials as
hazardous waste in accordance with local, state, and federal regulations.

o Before recycling or discarding the original container, ensure all personal and prescription
information is removed or blacked out to protect privacy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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